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An In-depth Technical Guide to 1,2-Dimethoxycyclohexane as a Solvent

For Researchers, Scientists, and Drug Development Professionals

Abstract

1,2-Dimethoxycyclohexane is a cyclic ether that exists as two main stereoisomers: cis-1,2-
dimethoxycyclohexane and trans-1,2-dimethoxycyclohexane.[1] Its unique conformational
properties and solvent characteristics make it a subject of interest in various chemical
applications, including organic synthesis and electrochemistry. This guide provides a
comprehensive overview of the fundamental properties of 1,2-dimethoxycyclohexane,
focusing on its physical and chemical characteristics, conformational analysis, synthesis, and
safety protocols.

Physical and Chemical Properties

1,2-Dimethoxycyclohexane is a colorless liquid at room temperature.[2] Its properties are
influenced by its stereoisomerism (cis or trans). The key physical and chemical data are
summarized in the table below.
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Property Value Isomer Source
Molecular Formula C8H1602 Both [1103114]
Molecular Weight 144.21 g/mol Both [11[3][4]1[5]16]
CAS Number 30363-80-5 cis [11[3114]
29887-60-3 trans [31[5]

Physical State Liquid Both [2]
Boiling Point 124°C (lit.) Not Specified [2]
Melting Point 207°C (lit.) Not Specified [2]
Density ~0.92 £ 0.1 g/cm3 Not Specified [7]
Octanol/Water

Partition Coefficient 1.3 Both (Computed) [31[6]
(logP)

Insoluble in water,
Solubility soluble in organic Not Specified [7]

solvents.

Note: Some physical properties like boiling and melting points are not always specified for
individual isomers in the available literature.

Conformational Analysis

The stereochemistry of the cyclohexane ring significantly influences the properties of 1,2-
dimethoxycyclohexane. The molecule exists in chair conformations to minimize steric strain.

For trans-1,2-dimethoxycyclohexane, an equilibrium exists between the diequatorial (ee) and
diaxial (aa) conformers.[8] The diequatorial conformer is generally more stable and
predominant in various solvents.[8] The proportion of the diequatorial conformer increases with
the polarity of the solvent.[8]

For cis-1,2-dimethoxycyclohexane, the two chair conformations are enantiomeric, with one
axial and one equatorial methoxy group (ae and ea). These conformers are of equal energy
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and interconvert rapidly via ring flipping.[9][10]
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Ring Flip (Enantiomers)
Axial-Equatorial (a,e) Equal Energy Equatorial-Axial (e,a)

cis-1,2-Dimethoxycyclohexane Conformational Equilibrium

Diequatorial (e,e) < Ring Flip > Diaxial (a,a)
More Stable Less Stable

trans-1,2-Dimethoxycyclohexane Conformational Equilibrium

Role of 1,2-Dimethoxycyclohexane in an Electrochemical Cell

1,2-Dimethoxycyclohexane — _
(Solvent) Lithium Salt (e.g., LiTFSI)

lon Transport lon Transport

( ) )

nfluences

Stable SEI FormationT
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General Synthesis Workflow

Cyclohexane-1,2-diol Acid Catalyst
+ Methanol (e.g., lon-Exchange Resin)

Purification

(e.g., Distillation)

1,2-Dimethoxycyclohexane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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